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Compound of Interest

Compound Name: (2R)-(-)-Glycidyl tosylate

Cat. No.: B135029

Essential Safety and Handling Guide for (2R)-(-)-
Glycidyl tosylate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (2R)-(-)-Glycidyl tosylate. Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

(2R)-(-)-Glycidyl tosylate is a versatile chiral epoxide used in organic synthesis, particularly in
the development of pharmaceutical intermediates. While a valuable reagent, it presents
significant health hazards, including causing serious eye damage, skin sensitization, and being
a suspected carcinogen and mutagen. Strict adherence to safety protocols is therefore
mandatory.

Hazard Identification and Classification

(2R)-(-)-Glycidyl tosylate is classified with the following hazards:
o Serious Eye Damage/Irritation: Category 1
o Respiratory Sensitization: Category 1

» Skin Sensitization: Category 1
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» Carcinogenicity: Category 1B
e Germ Cell Mutagenicity: Category 2
e Hazardous to the Aquatic Environment (Chronic): Category 2

The signal word for this chemical is "Danger".

Physical and Chemical Properties

Property Value
CAS Number 113826-06-5
Molecular Formula C10H1204S
Molecular Weight 228.26 g/mol
Appearance White to off-white crystalline powder
Melting Point 46-49 °C
Flash Point > 110 °C (> 230 °F)
Storage Temperature 2-8°C
(Source:)

Operational Plan: Standard Handling Procedure

This section details the step-by-step procedure for the safe handling of (2R)-(-)-Glycidyl
tosylate in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Always handle (2R)-(-)-Glycidyl tosylate in a properly functioning chemical fume
hood to avoid inhalation of dust or vapors.

o Eye Protection: Wear chemical safety goggles and a face shield.
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e Hand Protection: Wear impervious gloves (e.g., nitrile). Gloves must be inspected before use
and disposed of properly after handling.

» Skin and Body Protection: Wear a lab coat, and consider impervious clothing if there is a risk
of significant exposure.

o Respiratory Protection: In case of inadequate ventilation, wear a P3 (EN 143) or N95 (US)
type respirator.

Handling and Storage

e Pre-Handling:
o Obtain and read the Safety Data Sheet (SDS) before use.
o Ensure the work area is clean and uncluttered.
o Locate the nearest emergency eyewash station and safety shower.

e Handling:

[e]

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

o

[¢]

Weigh and transfer the chemical in a fume hood.

[¢]

Keep the container tightly closed when not in use.

o Storage:
o Store in a tightly closed container in a dry and well-ventilated place.
o Store at the recommended temperature of 2-8°C.

o Store locked up.

Standard Operating Procedure Workflow
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Standard Operating Procedure for (2R)-(-)-Glycidyl tosylate
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Caption: Standard Operating Procedure for handling (2R)-(-)-Glycidyl tosylate.
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Emergency and Disposal Plan

This section outlines the procedures for responding to emergencies and the proper disposal of
(2R)-(-)-Glycidyl tosylate and associated waste.

First-Aid Measures

e General Advice: Consult a physician and show them the Safety Data Sheet.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Call a POISON
CENTER or doctor.

» In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER
or doctor.

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Spill Response

e Immediate Actions:
o Evacuate personnel from the immediate area.
o Alert others in the vicinity.
o Ensure adequate ventilation.
o Spill Cleanup:
o Wear appropriate personal protective equipment (PPE), including respiratory protection.
o Prevent further leakage or spillage if it is safe to do so.

o Do not let the product enter drains.
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o Contain the spill using absorbent materials like sand, diatomaceous earth, or universal
binding agents.

o Carefully sweep up the absorbed material and place it in a suitable, closed container for
disposal.

o Decontaminate the spill area with a suitable solvent followed by soap and water.

o Report the spill to the appropriate safety officer.

Chemical Spill Response Workflow
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Chemical Spill Response for (2R)-(-)-Glycidyl tosylate
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Caption: Workflow for responding to a (2R)-(-)-Glycidyl tosylate spill.

Disposal Plan
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Waste Generation: All materials contaminated with (2R)-(-)-Glycidyl tosylate, including
gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

Waste Collection:
o Collect waste in a designated, labeled, and sealed container.

o The container should be appropriate for hazardous waste and clearly labeled with the
contents, including "Hazardous Waste" and the chemical name.

Disposal:

o Dispose of contents and container in accordance with local, regional, and national
regulations.

o Do not dispose of down the drain.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

To cite this document: BenchChem. [Personal protective equipment for handling (2R)-(-)-
Glycidyl tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135029#personal-protective-equipment-for-handling-
2r-glycidyl-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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